![molecular formula C9H9N3O2 B3350105 Pyrido[3,4-d]pyridazine, 1,4-dimethoxy- CAS No. 25466-14-2](/img/structure/B3350105.png)
Pyrido[3,4-d]pyridazine, 1,4-dimethoxy-
Description
Pyrido[3,4-d]pyridazine is a type of pyridopyrimidine, which is a class of compounds that have shown therapeutic interest . Pyridopyrimidines are nitrogen-containing scaffolds that are promising in medicinal chemistry due to their broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities .
Synthesis Analysis
The synthesis of pyrido[3,4-d]pyridazine derivatives involves various synthetic protocols . For instance, one study described the formation of a monosubstituted thiol detected by TLC monitoring of the reaction mixtures in chloroform . Another study reported the synthesis of tetra(hexa)hydropyrazolo[1,2-a]pyrido[3,4-d]pyridazine derivatives .Molecular Structure Analysis
The molecular structure of pyrido[3,4-d]pyridazine is characterized by unique physicochemical properties that make it an attractive heterocycle for drug design . It can be used as a less lipophilic and advantageous substitute for the ubiquitous phenyl ring or deployed as a replacement for homologous azines and azoles .Chemical Reactions Analysis
The chemical reactions involving pyrido[3,4-d]pyridazine derivatives are diverse. For example, one study reported the formation of a monosubstituted thiol from the reaction mixtures in chloroform . Another study described the one-pot conversion with dimethyl formamide dimethylacetal (DMFDMA) to an enamine, followed by cyclocondensation with evolution of dimethylamine, affording the 6,8-dione derivative .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrido[3,4-d]pyridazine derivatives are characterized by unique features. For instance, the pyridazine ring is endowed with weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity that can be of importance in drug-target interactions .Properties
IUPAC Name |
1,4-dimethoxypyrido[3,4-d]pyridazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-13-8-6-3-4-10-5-7(6)9(14-2)12-11-8/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPGZWKRKPUWRNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN=C(C2=C1C=CN=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70481241 | |
Record name | Pyrido[3,4-d]pyridazine, 1,4-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70481241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25466-14-2 | |
Record name | Pyrido[3,4-d]pyridazine, 1,4-dimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70481241 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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